Cas no 894005-20-0 (1-(4-nitrophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}ethan-1-one)

1-(4-Nitrophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}ethan-1-one is a synthetic organic compound featuring a nitrophenyl group linked to a pyridinylpyridazine moiety via a sulfanyl-ethanone bridge. This structure confers potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both electron-withdrawing (nitro) and electron-donating (pyridine) groups enhances its reactivity, making it suitable for further functionalization. Its well-defined heterocyclic framework may also facilitate studies in ligand design or enzyme inhibition. The compound's purity and stability under standard conditions ensure reliable performance in experimental applications.
1-(4-nitrophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}ethan-1-one structure
894005-20-0 structure
Product Name:1-(4-nitrophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}ethan-1-one
CAS No:894005-20-0
MF:C17H12N4O3S
MW:352.367181777954
CID:5512059
Update Time:2025-05-22

1-(4-nitrophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-nitrophenyl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylethanone
    • 1-(4-nitrophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}ethan-1-one
    • Inchi: 1S/C17H12N4O3S/c22-16(13-1-3-14(4-2-13)21(23)24)11-25-17-6-5-15(19-20-17)12-7-9-18-10-8-12/h1-10H,11H2
    • InChI Key: YHXHYJDEFFALJS-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=CC=C([N+]([O-])=O)C=C1)CSC1=NN=C(C2=CC=NC=C2)C=C1

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Additional information on 1-(4-nitrophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}ethan-1-one

Comprehensive Overview of 1-(4-nitrophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}ethan-1-one (CAS No. 894005-20-0)

The compound 1-(4-nitrophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}ethan-1-one (CAS No. 894005-20-0) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a pyridazine core linked to a pyridine ring and a nitrophenyl group, makes it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Researchers are particularly interested in its potential applications in pharmaceutical development, catalysis, and organic electronics.

One of the most intriguing aspects of 1-(4-nitrophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}ethan-1-one is its role in drug discovery. The presence of both nitro and sulfanyl functional groups allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties. This flexibility is crucial for addressing modern challenges in targeted therapy and precision medicine, where molecular specificity is paramount. Recent studies have explored its potential as a scaffold for kinase inhibitors, which are pivotal in treating various diseases.

In addition to its pharmaceutical relevance, CAS No. 894005-20-0 has shown promise in material science. Its conjugated system and electron-withdrawing nitrophenyl group make it a candidate for organic semiconductors and photovoltaic materials. With the growing demand for sustainable energy solutions, researchers are investigating its utility in solar cells and light-emitting diodes (LEDs). The compound's ability to facilitate electron transport could revolutionize next-generation optoelectronic devices.

The synthesis of 1-(4-nitrophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}ethan-1-one involves multi-step organic reactions, often requiring palladium-catalyzed cross-coupling and thioetherification. These methods align with the principles of green chemistry, as they minimize waste and improve atom economy. Laboratories worldwide are optimizing these protocols to enhance yield and purity, addressing the compound's rising demand in both academic and industrial settings.

From an analytical chemistry perspective, characterizing CAS No. 894005-20-0 necessitates advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These tools confirm the compound's structural integrity and purity, ensuring reliable results in downstream applications. The data generated also contributes to cheminformatics databases, aiding in virtual screening and molecular modeling efforts.

As the scientific community continues to explore 1-(4-nitrophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}ethan-1-one, its commercial availability has expanded. Suppliers now offer it in various quantities, catering to high-throughput screening and custom synthesis projects. This accessibility accelerates research, particularly in fragment-based drug design and combinatorial chemistry.

In conclusion, CAS No. 894005-20-0 represents a nexus of innovation across multiple disciplines. Its structural complexity and functional diversity position it as a cornerstone for future breakthroughs in healthcare, energy, and advanced materials. By leveraging cutting-edge synthetic and analytical methodologies, scientists are unlocking its full potential, paving the way for transformative applications.

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